Cas no 2228613-04-3 (tert-butyl N-2-(2-azidoethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-azidoethyl)phenylcarbamate
• CAS No: 2228613-04-3
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 6282521
• PubChem ID: 150071513
• Update Time: 2025-06-11

tert-butyl N-2-(2-azidoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-azidoethyl)phenylcarbamate
• SCHEMBL23498179
• tert-butyl N-[2-(2-azidoethyl)phenyl]carbamate
• 2228613-04-3
• EN300-1875210

• Inchi： 1S/C13H18N4O2/c1-13(2,3)19-12(18)16-11-7-5-4-6-10(11)8-9-15-17-14/h4-7H,8-9H2,1-3H3,(H,16,18)
• InChI Key： DPJMVZQWWQHAQL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-2-(2-azidoethyl)phenylcarbamate

tert-butyl N-2-(2-azidoethyl)phenylcarbamate (CAS No. 2228613-04-3): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

tert-butyl N-2-(2-azidoethyl)phenylcarbamate (CAS No. 2228613-04-3) is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its tert-butyl and azido functional groups, offers a versatile platform for synthetic chemistry and drug development.

The structure of tert-butyl N-2-(2-azidoethyl)phenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an azidoethyl group. The tert-butyl group provides steric protection, while the azido group offers reactivity for various chemical transformations. This combination makes the compound an attractive candidate for use in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science.

Recent studies have highlighted the potential of tert-butyl N-2-(2-azidoethyl)phenylcarbamate in the development of prodrugs and targeted drug delivery systems. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl carbamate moiety can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug. This approach can enhance the stability, solubility, and bioavailability of therapeutic agents.

In the context of targeted drug delivery, tert-butyl N-2-(2-azidoethyl)phenylcarbamate can be conjugated to targeting ligands or nanoparticles to achieve site-specific delivery. For example, researchers have explored the use of this compound in cancer therapy by attaching it to antibodies or peptides that specifically bind to tumor cells. This strategy can reduce systemic toxicity and improve therapeutic efficacy.

The azido group in tert-butyl N-2-(2-azidoethyl)phenylcarbamate also makes it a valuable tool in bioorthogonal chemistry, which involves chemical reactions that can occur selectively within living systems without interfering with native biological processes. The CuAAC reaction, facilitated by the azido group, allows for the efficient labeling and modification of biomolecules in vivo. This has significant implications for imaging, diagnostics, and therapeutic applications.

Beyond its applications in drug development, tert-butyl N-2-(2-azidoethyl)phenylcarbamate has been studied for its role in polymer synthesis and materials science. The azido group can be used as a reactive handle for post-polymerization modifications, enabling the creation of functional polymers with tailored properties. These polymers have potential applications in areas such as tissue engineering, drug delivery systems, and advanced materials.

In summary, tert-butyl N-2-(2-azidoethyl)phenylcarbamate (CAS No. 2228613-04-3) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various scientific fields.